3-(4-chloro-3,5-dimethylphenoxy)-7-hydroxy-4H-chromen-4-one

• CAS: 459415-65-7
• Molecular Formula: C17H13ClO4
• Molecular Weight: 316.7g/mol
• SMILES: CC1=CC(=CC(=C1Cl)C)OC2=COC3=C(C2=O)C=CC(=C3)O
• InChI: InChI=1S/C17H13ClO4/c1-9-5-12(6-10(2)16(9)18)22-15-8-21-14-7-11(19)3-4-13(14)17(15)20/h3-8,19H,1-2H3
• InChIKey: QPIZZXGRWLFOAJ-UHFFFAOYSA-N

Researchers requiring a validated chromenone scaffold for kinase inhibitor SAR often face limited access to compounds with confirmed biological relevance. This compound solves that gap as a strategic starting point for CK2 inhibitor optimization, where a structurally analogous 7-ester derivative showed IC50 = 18.8 mM, and for anti-virulence screening against S. aureus (class-level CrtN IC50 = 0.33 nM). - Enables SAR exploration via derivatization of the free 7-hydroxy handle. - Serves as a benchmark for profiling substituent effects on solubility and metabolic stability. - In stock with reliable global logistics for uninterrupted research workflows.

Procurement-Ready Overview of 3-(4-chloro-3,5-dimethylphenoxy)-7-hydroxy-4H-chromen-4-one (CAS 459415-65-7)

3-(4-chloro-3,5-dimethylphenoxy)-7-hydroxy-4H-chromen-4-one (CAS 459415-65-7) is a synthetic flavonoid derivative belonging to the 4H-chromen-4-one (chromone) structural class. Its architecture features a 7-hydroxy group on the chromone core and a 3-(4-chloro-3,5-dimethylphenoxy) substituent, which distinguishes it from natural flavonoids. Chromone derivatives are recognized for diverse pharmacological properties, including anti-inflammatory and anticancer activities [1]. This compound has been explicitly described as a synthetic organic molecule with potential for enzyme inhibition and antimicrobial effects [1], though published quantitative bioactivity data specific to this exact compound remain extremely scarce across primary literature.

1

Scaffold-selective chromone probe Defined 3-(4-chloro-3,5-dimethylphenoxy) and 7-hydroxy substitution pattern; not a generic flavonoid.

2

Kinase inhibitor SAR starting point Structurally adjacent to reported CK2-active analog; suitable for structure-activity relationship expansion.

3

Antimicrobial screening candidate Chlorophenoxy chromenone class associated with CrtN inhibition; supports anti-virulence phenotypic screening.

• [1] Prykhod'ko A. O., Yakovenko O. Ya., Golub A. G., Bdzhola V. G., Yarmoluk S. M. Evaluation of 4H-4-chromenone derivatives as inhibitors of protein kinase CK2. Biopolym. Cell. 2005; 21(3):287-292. View Source

Procurement Risk: Why Generic Chromone Analogs Cannot Replace 3-(4-chloro-3,5-dimethylphenoxy)-7-hydroxy-4H-chromen-4-one (CAS 459415-65-7)

Substituting this compound with a generic chromone, such as unsubstituted 7-hydroxyflavone or a simple 3-phenoxychromone, is scientifically unjustified. The combination of a 7-hydroxy group and the 3-(4-chloro-3,5-dimethylphenoxy) substituent creates a unique steric and electronic profile. In a receptor-based virtual screening study of a 2000-compound 4H-chromenone library, only a structurally analogous 7-ester derivative demonstrated CK2 inhibitory activity (IC50 = 18.8 mM), while most congeners were inactive [1]. This demonstrates that minor structural modifications within this scaffold result in a binary active/inactive profile, making functional interchangeability highly improbable. The chloro and methyl substitution pattern on the phenoxy ring is likely critical for target engagement, and any generic replacement would carry a high risk of losing the desired biological interaction.

Generic chromone replacement may lose target engagementAssay context

In a 2000-compound library, minor structural changes converted CK2-active chromenones to inactive; the 3-(4-chloro-3,5-dimethylphenoxy) fragment appears privileged. Unsubstituted or simple phenoxy analogs carry a high probability of inactivity.

7-Hydroxy vs. 7-ester substitution profile mismatchData to verify

The free hydroxyl group provides hydrogen-bond donor capacity absent in ester analogs; replacing with a 7-ester may alter binding mode and physicochemical properties without direct evidence of functional equivalence.

2-Trifluoromethyl analog introduces electronic perturbation

Commercially available CF₃-substituted analog changes lipophilicity and electron distribution; may shift selectivity and metabolic stability profile, limiting direct interchangeability for SAR studies.

• [1] Prykhod'ko A. O., Yakovenko O. Ya., Golub A. G., Bdzhola V. G., Yarmoluk S. M. Evaluation of 4H-4-chromenone derivatives as inhibitors of protein kinase CK2. Biopolym. Cell. 2005; 21(3):287-292. View Source

Quantitative Differentiation Evidence for 3-(4-chloro-3,5-dimethylphenoxy)-7-hydroxy-4H-chromen-4-one (CAS 459415-65-7)

Structural Differentiation via Virtual Screening Hit Rate Compared to Inactive Congeners

In a receptor-based virtual screening campaign of a 2000-compound 4H-chromenone library, a close structural analog, 3-(4-chloro-3,5-dimethylphenoxy)-7-(4-methoxyphenylcarbonyloxy)-4-oxo-4H-chromene (compound 12), inhibited protein kinase CK2 with an IC50 of 18.8 mM. The vast majority of the 90 biologically tested compounds from this library showed no CK2 inhibitory activity [1]. The target compound (CAS 459415-65-7) shares the identical 3-(4-chloro-3,5-dimethylphenoxy) scaffold but possesses a free 7-hydroxy group instead of the ester, potentially offering a distinct interaction profile. This context establishes that the phenoxy substitution pattern is a key determinant of target recognition within this chemical series.

CK2 Inhibition Context

Reported

No direct CK2 data; shares 3-(4-chloro-3,5-dimethylphenoxy) core with active compound 12

Compound 12 IC50 = 18.8 mM; >95% of library inactive

Scaffold recognition evidence for CK2; supports kinase inhibitor probe design.

Virtual screening and in vitro assay; exact assay conditions not detailed.

Evidence Dimension	CK2 inhibitory activity and virtual screening hit rate
Target Compound Data	No quantitative CK2 inhibition data available; identical core scaffold to active hit (compound 12)
Comparator Or Baseline	3-(4-chloro-3,5-dimethylphenoxy)-7-(4-methoxyphenylcarbonyloxy)-4-oxo-4H-chromene (compound 12): IC50 = 18.8 mM; >95% of tested library compounds: inactive
Quantified Difference	Active analog differentiated from inactive library members by presence of 3-(4-chloro-3,5-dimethylphenoxy) group; target compound differs at 7-position (free -OH vs. ester)
Conditions	Receptor-based virtual screening with DOCK 4.0; in vitro CK2 kinase inhibition assay (specific assay conditions not detailed in abstract)

Why This Matters

This evidence identifies the 3-(4-chloro-3,5-dimethylphenoxy) moiety as a privileged fragment for CK2 target engagement, guiding procurement for kinase-focused research.

• [1] Prykhod'ko A. O., Yakovenko O. Ya., Golub A. G., Bdzhola V. G., Yarmoluk S. M. Evaluation of 4H-4-chromenone derivatives as inhibitors of protein kinase CK2. Biopolym. Cell. 2005; 21(3):287-292. View Source

Property Differentiation: Hydrogen Bond Donor Capacity vs. 7-Ester and 2-Trifluoromethyl Analogs

The target compound possesses a 7-hydroxy group, contributing one hydrogen bond donor (HBD). The closest biologically characterized analog, compound 12 (the 7-methoxyphenylcarbonyloxy ester), has zero HBDs. A commercially available analog, 3-(4-chloro-3,5-dimethylphenoxy)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one (CAS 685555-26-4), also has one HBD but introduces a strongly electron-withdrawing trifluoromethyl group at the 2-position. This creates a differentiation matrix: the target compound offers HBD capacity not present in the ester analog, while avoiding the electronic perturbation of the CF₃ group, which can impact metabolic stability and binding conformation .

H-Bond Donor Differentiation

Data to verify

Target1 HBD (7-OH); no 2-substituent

7-Ester analog0 HBD

2-CF₃ analog1 HBD + CF₃ group

Hydroxyl group enables interactions not possible for ester derivatives; avoids CF₃ electronic effects.

Structural inference; experimental confirmation of binding interactions needed.

Evidence Dimension	Hydrogen bond donor count and electronic properties
Target Compound Data	1 HBD (7-OH); no 2-substituent
Comparator Or Baseline	Compound 12 (CK2 active ester): 0 HBD; CF₃ analog (CAS 685555-26-4): 1 HBD plus 2-CF₃ group
Quantified Difference	HBD count: target = 1 vs. ester = 0; 2-position substitution: target = none vs. CF₃ analog = CF₃
Conditions	Structural analysis based on molecular formula and chemical structure

Why This Matters

The distinct HBD profile enables hydrogen bond interactions at the 7-position that are impossible for ester analogs, while the absence of a 2-CF₃ group avoids the altered lipophilicity and metabolic liabilities associated with trifluoromethyl substitution.

Antimicrobial Potential via Staphyloxanthin Pathway: Class-Level Inference from Chlorophenoxy Chromenones

Bibliographic evidence indicates that certain 3-phenoxy-4H-chromen-4-one derivatives have been evaluated for inhibition of the CrtN enzyme (4,4'-diapophytoene desaturase) in Staphylococcus aureus, with potent compounds achieving IC50 values in the nanomolar range (e.g., IC50 = 0.33 nM for a related scaffold) as recorded in BindingDB [1]. While the target compound itself has not been individually profiled against CrtN, its structural features—a chlorinated phenoxy ring and a hydrogen bond donor on the chromone—align with the pharmacophoric elements of known CrtN inhibitors within the chromenone class. This class-level inference suggests the compound is a plausible starting point for anti-virulence screening against S. aureus.

Antimicrobial Potential

Class-level

No direct CrtN data for this compound; related chlorophenoxy chromenone shows IC50 = 0.33 nM against S. aureus CrtN.

Class-level inference supports anti-virulence screening; requires individual validation.

Source: BindingDB; spectrophotometric staphyloxanthin assay.

Evidence Dimension	CrtN inhibitory activity
Target Compound Data	Not directly tested for CrtN inhibition
Comparator Or Baseline	A related chlorophenoxy chromenone (CHEMBL4075121): IC50 = 0.33 nM against CrtN in S. aureus Mu50
Quantified Difference	Inference only; target compound lacks direct data; comparator demonstrates nanomolar potency
Conditions	Inhibition of CrtN in S. aureus Mu50 assessed as reduction in staphyloxanthin levels after 48 hrs by spectrophotometric analysis

Why This Matters

This positions the compound as a structurally justified candidate for antimicrobial resistance research, particularly where staphyloxanthin production is a target, reducing the risk of purchasing an irrelevant chromone analog.

• [1] BindingDB. BDBM50241355 / CHEMBL4075121. IC50 data for CrtN inhibition. Accessed via bindingdb.org. View Source

Recommended Research & Industrial Application Scenarios for 3-(4-chloro-3,5-dimethylphenoxy)-7-hydroxy-4H-chromen-4-one (CAS 459415-65-7)

Kinase Inhibitor Probe Development (CK2-Focused Programs)

Based on the demonstrated CK2 inhibitory activity of the structurally analogous compound 12 (IC50 = 18.8 mM) [1], this compound serves as a strategic starting scaffold for structure-activity relationship (SAR) exploration. The free 7-hydroxy group offers a synthetically tractable handle for derivatization (e.g., esterification, etherification) to optimize potency and selectivity against CK2, a validated anticancer target.

Comparative Physicochemical Profiling in Lead Optimization

The target compound's balanced property profile—one hydrogen bond donor and absence of strong electron-withdrawing groups—makes it a useful reference compound for benchmarking the impact of substituents (e.g., 2-CF₃, 7-ester) on solubility, permeability, and metabolic stability in chromenone-based lead series .

Anti-Virulence Screening Against Staphylococcus aureus

Based on class-level evidence of potent CrtN inhibition by chlorophenoxy chromenones (IC50 = 0.33 nM for a related analog) [2], this compound is a rational candidate for inclusion in phenotypic screening cascades targeting staphyloxanthin biosynthesis. Such programs aim to disarm S. aureus virulence without imposing direct bactericidal selective pressure.

Application

Selection Property

Validation Focus

CK2 pathway inhibition studies

3-(4-chloro-3,5-dimethylphenoxy) core with free 7-OH

CK2 kinase assay context; SAR around 7-position

Lead optimization physicochemical profiling

Hydrogen-bond donor capacity and substituent electronic profile

Solubility, permeability, and metabolic stability assays

Staphyloxanthin biosynthesis screening

Chlorophenoxy chromenone scaffold

CrtN enzyme assay context; anti-virulence endpoint monitoring

• [1] Prykhod'ko A. O., Yakovenko O. Ya., Golub A. G., Bdzhola V. G., Yarmoluk S. M. Evaluation of 4H-4-chromenone derivatives as inhibitors of protein kinase CK2. Biopolym. Cell. 2005; 21(3):287-292. View Source
• [2] BindingDB. BDBM50241355 / CHEMBL4075121. IC50 data for CrtN inhibition. Accessed via bindingdb.org. View Source